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Compound of Interest

Compound Name: 2,6-Dimethylbenzaldehyde

Cat. No.: B072290

This technical guide provides a comprehensive overview of the core physicochemical
properties and a representative synthetic protocol for 2,6-Dimethylbenzaldehyde. The
information is tailored for researchers, scientists, and professionals engaged in drug
development and other chemical synthesis endeavors.

Core Physicochemical Data

2,6-Dimethylbenzaldehyde is an aromatic aldehyde that serves as a valuable building block in
organic synthesis.[1] Its fundamental properties are summarized below for easy reference.

Property Value Source(s)
Molecular Formula CoH100 [LI[21[3][4]1[5]16]
Molecular Weight 134.18 g/mol [11[2][5]
Alternate Molecular Weight 134.1751 g/mol [31[6]

CAS Number 1123-56-4 [2][3]

Synthetic Protocol: Formylation of m-Xylene

A common method for the synthesis of 2,6-Dimethylbenzaldehyde, alongside its isomer 2,4-
dimethylbenzaldehyde, is the formylation of m-xylene. The following protocol is based on the
titanium tetrachloride-mediated formylation using dichloromethyl methyl ether.
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Materials and Reagents

e m-Xylene

o Titanium tetrachloride (TiCla)

e Dichloromethyl methyl ether (CHCI2OCHs)

e Dry Dichloromethane (DCM)

o Saturated aqueous solution of Ammonium Chloride (NH4Cl)
e 0.1 N Hydrochloric acid (HCI) solution

e Brine (saturated NaCl solution)

 Silica gel (treated with 1% triethylamine)

e Hexane

o Ethyl acetate (EtOAC)

Experimental Procedure

e Reaction Setup: A solution of m-xylene (1.0 equivalent) in dry dichloromethane is prepared in
a round-bottom flask under an argon atmosphere and cooled to 0 °C in an ice bath.

» Addition of Lewis Acid: Titanium tetrachloride (2.2 equivalents) is added dropwise to the
stirred solution. The resulting mixture is stirred for 1 hour at 0 °C.

o Formylation: Dichloromethyl methyl ether (1.1 equivalents) is then added to the reaction
mixture, and stirring is continued for an additional 45 minutes at O °C.

e Quenching: The reaction is quenched by the addition of a saturated aqueous solution of
ammonium chloride. The mixture is then allowed to stir for 2 hours.

o Work-up: The organic layer is separated. It is subsequently washed three times with 0.1 N
HCI solution and three times with brine.
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 Purification: The crude product, a yellow oil, is purified by column chromatography on silica
gel (pre-treated with 1% triethylamine) using a hexane/ethyl acetate (19:1) eluent. This
purification step separates the 2,6-dimethylbenzaldehyde and 2,4-dimethylbenzaldehyde
isomers.

Click to download full resolution via product page

Caption: Synthetic workflow for 2,6-Dimethylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether
and TiCl4: Scope and Limitations - PMC [pmc.ncbi.nim.nih.gov]

o 3. US4368336A - Process for formylating xylene mixture - Google Patents
[patents.google.com]

e 4. 2,6-Dimethylbenzaldehyde | 1123-56-4 [chemicalbook.com]
* 5. benchchem.com [benchchem.com]
e 6. 2,6-Dimethylbenzaldehyde [webbook.nist.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2,6-
Dimethylbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072290#2-6-dimethylbenzaldehyde-molecular-
weight-and-formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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